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Compound Name:
glucopyranoside

Cat. No.: B5099651

Get Quote

Executive Summary

p-Bromophenyl

-D-glucopyranoside (CAS: 30572-42-0) is a synthetic glycoside primarily used to probe the
activity, kinetics, and localization of

-glucosidase (EC 3.2.1.21).[1]

Unlike the more common p-nitrophenyl

-D-glucopyranoside (pNPG), which releases a yellow chromophore directly upon hydrolysis, the
p-bromophenyl variant is a post-coupling chromogenic substrate. It requires a secondary
reaction—typically with a diazonium salt—to generate a visible signal.[1] This unique property
makes it indispensable for:

« Histochemical Localization: Creating insoluble precipitates to mark enzyme location in
tissues.[1]
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e Mechanistic Enzymology: Serving as a specific electronic probe (Hammett substituent
constant

) to study transition state structures.[1]

« Ice Recrystallization Inhibition (IRI): A non-chromogenic application where it binds to ice
faces to preserve biological samples.[1]

Chemical & Physical Profile

Property Specification

(2S,3R,4S,5S,6R)-2-(4-bromophenoxy)-6-
(hydroxymethyl)oxane-3,4,5-triol

IUPAC Name

p-Bromophenyl
Common Name

-D-glucoside
CAS Number 30572-42-0
Molecular Formula
Molecular Weight 335.15 g/mol

N Soluble in water, methanol, DMSO; sparingly

Solubility ]

soluble in cold ethanol.[1][2]

p-Bromophenol absorbs in UV (~280 nm);
(Aglycone) colorless in visible spectrum.[1]

Stable at -20°C (desiccated).[1] Hydrolyzes
Stability spontaneously in strong alkaline solutions (>pH

11).[1]

Mechanism of Action

The utility of p-Bromophenyl

-D-glucopyranoside as a chromogenic substrate relies on a two-step reaction pathway.[1]

Step 1. Enzymatic Hydrolysis
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The

-glucosidase enzyme targets the

-1,4-glycosidic bond.[1] The nucleophilic glutamate residue in the enzyme's active site attacks
the anomeric carbon, releasing the aglycone (p-bromophenol) and forming a glycosyl-enzyme
intermediate. [1]

Note: p-Bromophenol is colorless in the visible spectrum.[1] To visualize activity, Step 2 is
required.

Step 2: Azo-Dye Coupling (Chromogenic Generation)

To generate a visible signal, the reaction medium must contain a diazonium salt (e.g., Fast
Blue BB or Fast Red TR).[1] The released p-bromophenol undergoes an electrophilic aromatic
substitution (coupling) with the diazonium cation at the ortho position, forming an insoluble,
highly colored azo dye.

Pathway Visualization
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Caption: Two-step chromogenic mechanism: enzymatic hydrolysis releases the aglycone,
which couples with a diazonium salt to form a visible precipitate.

Applications in Research & Drug Development
A. Histochemistry & Localization

Unlike p-nitrophenol (which is soluble and diffuses away from the reaction site), the azo dye
formed by p-bromophenol coupling is often insoluble.[1]
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« Ultility: This allows researchers to visualize exactly where the enzyme is located within a
tissue section or gel.[1]

» Advantage: Provides higher spatial resolution than soluble substrates like pNPG.[1]

B. Kinetic Structure-Activity Relationships (QSAR)

In drug development, understanding the enzyme's transition state is critical for inhibitor design.

[1]

o Hammett Analysis: Researchers use a panel of phenyl-glucosides (p-Nitro, p-Bromo, p-
Chloro, p-Methyl) to plot

against the substituent constant (
)[1]
e Insight: The bromine atom (
) withdraws electrons less strongly than the nitro group (

).[1] Comparing the hydrolysis rates reveals how much charge develops at the transition
state, guiding the design of transition-state analogue inhibitors.

C. Ice Recrystallization Inhibition (IRI)

Recent Discovery: p-Bromophenyl glycosides have been identified as potent inhibitors of ice
recrystallization.[1]

e Mechanism: The hydrophobic p-bromophenyl group binds to the ice lattice, preventing the
growth of large, damaging ice crystals during cryopreservation.

o Relevance: Critical for preserving cell lines and protein therapeutics.[1]

Experimental Protocol: Azo-Coupling Assay

Objective: Qualitative/Semi-quantitative detection of

-glucosidase activity via precipitate formation.

Reagents:
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Substrate Solution: 10 mM p-Bromophenyl

-D-glucopyranoside in water (warm to dissolve if necessary).

Buffer: 50 mM Acetate Buffer (pH 5.0) or Phosphate Buffer (pH 7.0), depending on enzyme
optimum.

Coupling Agent: 1 mg/mL Fast Blue BB salt (prepare fresh; light sensitive).
Stop Solution: 1 M

(optional, to enhance color contrast).

Workflow:

Preparation: Mix 50

L of Enzyme Sample with 50
L of Buffer in a microplate well or tube.

Incubation: Add 50

L of Substrate Solution. Incubate at 37°C for 10-30 minutes.

Coupling (Post-Incubation): Add 50

L of Fast Blue BB solution.

o Note: Some protocols allow "simultaneous coupling” where the salt is included in the
incubation, but this can inhibit some enzymes. Post-coupling is safer for kinetics.[1]

Observation:
o Positive Result: Formation of a reddish-brown or purple precipitate.[1]

o Negative Result: Solution remains pale yellow/clear.[1]

Workflow Diagram:
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l

2. Add p-Bromophenyl Substrate
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Release of
-Bromophenol

3. Add Fast Blue BB Salt
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Caption: Step-by-step workflow for the post-coupling azo dye assay.

Comparative Analysis: Substrate Selection
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p-Bromophenyl p-Nitrophenyl

Feature _ _ X-Gluc (Indolyl)
Glucoside Glucoside (pNPG)
Chromogenic Indirect (Coupling Direct (Self-indicating Direct (Oxidative
Mechanism required) at alkaline pH) dimerization)
) Insoluble Precipitate Insoluble Precipitate
Signal Type Soluble Color (Yellow)
(Azo dye) (Blue)
] Histochemistry, Solution Kinetics Gene Reporter (GUS),
Primary Use o ) ]
Kinetic QSAR (High Throughput) Histology
o Medium (Dependent ) )
Sensitivity High Very High
on coupler)

) High (colored
Interference Low (if washed) ) Low
compounds interfere)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]
e 2. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]

o To cite this document: BenchChem. [Technical Guide: p-Bromophenyl -D-glucopyranoside as
a Chromogenic Substrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5099651/docs#technical-guide-p-bromophenyl-d-
glucopyranoside-as-a-chromogenic-substrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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